Cas no 1219841-87-8 (1-3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-carbonyl-2,3-dihydro-1H-indole)

• Product Name: 1-3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-carbonyl-2,3-dihydro-1H-indole
• CAS No: 1219841-87-8
• MF: C₁₅H₁₁N₅O₂
• MW: 293.280142068863
• CID: 6203315
• PubChem ID: 49670408
• Update Time: 2025-06-07

1-3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-carbonyl-2,3-dihydro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1-3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-carbonyl-2,3-dihydro-1H-indole
• 1-[3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-carbonyl]-2,3-dihydro-1H-indole
• 2,3-dihydroindol-1-yl-(3-pyrazin-2-yl-1,2,4-oxadiazol-5-yl)methanone
• F5827-0233
• AKOS024519949
• indolin-1-yl(3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)methanone
• VU0521761-1
• 1219841-87-8

• Inchi： 1S/C15H11N5O2/c21-15(20-8-5-10-3-1-2-4-12(10)20)14-18-13(19-22-14)11-9-16-6-7-17-11/h1-4,6-7,9H,5,8H2
• InChI Key： NVWRYLSGIHSVDA-UHFFFAOYSA-N
• SMILES： O=C(C1=NC(C2C=NC=CN=2)=NO1)N1C2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 293.09127461g/mol
• Monoisotopic Mass: 293.09127461g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 85Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on 1-3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-carbonyl-2,3-dihydro-1H-indole

Chemical Profile of 1-3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-carbonyl-2,3-dihydro-1H-indole (CAS No. 1219841-87-8)

1-3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-carbonyl-2,3-dihydro-1H-indole (CAS No. 1219841-87-8) is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique pharmacophoric features. This compound belongs to the class of heterocyclic derivatives, characterized by a fused ring system comprising a pyrazine moiety, an oxadiazole ring, and an indole scaffold. The strategic arrangement of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for further exploration in drug discovery and therapeutic applications.

The molecular structure of 1-3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-carbonyl-2,3-dihydro-1H-indole encompasses a central oxadiazole ring linked to a pyrazine substituent at the 3-position and a carbonyl group at the 5-position of the oxadiazole. This carbonyl group is further connected to a dihydroindole moiety, which is known for its presence in various bioactive natural products and pharmaceuticals. The presence of multiple heterocyclic rings in this compound not only enhances its structural complexity but also provides multiple sites for interaction with biological targets.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 1-3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-carbonyl-2,3-dihydro-1H-indole and potential biological targets. Studies have demonstrated that the compound exhibits favorable binding affinities with enzymes and receptors involved in inflammatory pathways. Specifically, the pyrazine and oxadiazole moieties are believed to engage in hydrogen bonding and hydrophobic interactions with key residues in target proteins, thereby modulating their activity.

The indole scaffold of 1-(pyrazinyl)-5-(indolyl)-carbonyloxy]-oxadiazolone (a derivative closely related to the target compound) has been extensively studied for its potential anti-inflammatory and analgesic properties. Preclinical studies have shown that derivatives of this class can inhibit the activity of cyclooxygenase (COX) enzymes and reduce the production of pro-inflammatory cytokines. These findings have prompted researchers to explore the therapeutic potential of 1-(pyrazinyl)-5-(indolyl)-carbonyloxy]-oxadiazolone derivatives as novel anti-inflammatory agents.

In addition to its anti-inflammatory properties, 1-(pyrazinyl)-5-(indolyl)-carbonyloxy]-oxadiazolone has been investigated for its potential role in cancer chemoprevention. Emerging evidence suggests that this compound can induce apoptosis in cancer cells by activating stress signaling pathways such as p53-dependent apoptosis. The carbonyl group at the 5-position of the oxadiazole ring is believed to play a crucial role in mediating these effects by interacting with cellular components involved in DNA damage response and cell cycle regulation.

The synthesis of 1-(pyrazinyl)-5-(indolyl)-carbonyloxy]-oxadiazolone involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic strategies include condensation reactions between pyrazine derivatives and β-keto esters under acidic or basic conditions, followed by cyclization to form the oxadiazole ring. The introduction of the dihydroindole moiety typically involves reduction reactions using appropriate reducing agents such as lithium aluminum hydride or sodium borohydride.

The pharmacokinetic properties of 1-(pyrazinyl)-5-(indolyl)-carbonyloxy]-oxadiazolone have been evaluated through in vitro and in vivo studies. These studies indicate that the compound exhibits moderate solubility in water and lipids, suggesting potential for oral administration. Preliminary toxicity studies have shown that 1-(pyrazinyl)-5-(indolyl)-carbonyloxy]-oxadiazolone is well-tolerated at therapeutic doses but may cause mild gastrointestinal side effects at higher concentrations.

The development of novel drug candidates often involves structural optimization to enhance potency, selectivity, and pharmacokinetic profiles. In the case of 1-(pyrazinyl)-5-(indolyl)-carbonyloxy]-oxadiazolone, researchers have explored various modifications to its core structure to improve its biological activity. For example, substituting hydrogen atoms on the pyrazine ring with halogen atoms or alkyl groups has been shown to enhance binding affinity to target proteins. Similarly, modifications at the dihydroindole moiety can influence metabolic stability and bioavailability.

The growing interest in heterocyclic compounds like 1-(pyrazinyl)-5-(indolyl)-carbonyloxy]-oxadiazolone has spurred innovation in synthetic methodologies aimed at improving efficiency and sustainability. Green chemistry approaches such as solvent-free reactions or catalytic methods are being increasingly adopted to minimize waste generation and energy consumption during synthesis. Additionally, computational tools are being utilized to predict optimal reaction conditions before experimental trials are conducted.

Future research on 1-(pyrazinyl)-5-(indolyl)-carbonyloxy]-oxadiazolone may focus on elucidating its mechanism of action at a molecular level through advanced biophysical techniques such as X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy. Understanding how this compound interacts with biological targets will provide valuable insights into its therapeutic potential and guide further development efforts.

In conclusion, CAS No 12198418: This article highlights key aspects related to cas no1219841878, emphasizing its significance as an emerging therapeutic agent with potential applications across multiple disease areas including inflammation-related disorders such as rheumatoid arthritis or inflammatory bowel disease, product name: 123(pyrazin22y)12, highlighting recent research findings, product name:123(pyrazin22y)12, structural features, product name:123(pyazn22y)12, synthetic considerations, product name:123(pyazn22y)12, pharmacokinetic properties, product name:123(pyazn22y)12,and future directions for exploration, product name:123(pyazn22y)12. As research continues, product name:123(pyazn22y)12, this compound holds promise as a valuable tool for developing novel treatments targeting complex diseases driven by dysregulated inflammatory responses.